Cas no 90536-91-7 (3,5-Bis(methylsulfonyl)benzoic Acid)

• Product Name: 3,5-Bis(methylsulfonyl)benzoic Acid
• CAS No: 90536-91-7
• MF: C₉H₁₀O₆S₂
• MW: 278.302100658417
• MDL: MFCD04037979
• CID: 798434
• Update Time: 2025-04-19

3,5-Bis(methylsulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(methylsulphonyl)benzoic acid
• 1,3-Dihydro-1-(piperidin-4-yl)-(2H)-indol-2-one
• 1-PIPERIDIN-4-YL-1,3-DIHYDRO-2H-INDOL-2-ONE
• 3,5-Bis(methylsulfonyl)benzoic acid
• Benzoic acid,3,5-bis(methylsulfonyl)-
• 3,5-Bis(methylsulfonyl)benzoic Acid

• MDL： MFCD04037979
• Inchi： 1S/C9H10O6S2/c1-16(12,13)7-3-6(9(10)11)4-8(5-7)17(2,14)15/h3-5H,1-2H3,(H,10,11)
• InChI Key： QFEITAHBBXTWDV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=O)O)C=C(C=1)S(C)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 171-174

3,5-Bis(methylsulfonyl)benzoic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C